Cas no 208773-08-4 (2-Propyl-1H-benzo[d]imidazol-4-amine)

2-Propyl-1H-benzo[d]imidazol-4-amine structure
208773-08-4 structure
Product Name:2-Propyl-1H-benzo[d]imidazol-4-amine
CAS No:208773-08-4
MF:C10H13N3
MW:175.230321645737
CID:850952
Update Time:2023-08-02

2-Propyl-1H-benzo[d]imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-4-amine,2-propyl-(9CI)
    • 2-propyl-1H-benzo[d]imidazol-4-amine
    • 2-propyl-1H-1,3-benzodiazol-7-amine
    • 2-Propyl-1H-benzo[d]imidazol-4-amine
    • Inchi: 1S/C10H13N3/c1-2-4-9-12-8-6-3-5-7(11)10(8)13-9/h3,5-6H,2,4,11H2,1H3,(H,12,13)
    • InChI Key: POMAPWKXZDIJRT-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=C(C=2N=C1CCC)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.7
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